![molecular formula C26H31N5O4 B2593071 7-(4-(cyclopentanecarbonyl)piperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one CAS No. 1021077-99-5](/img/structure/B2593071.png)
7-(4-(cyclopentanecarbonyl)piperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-(4-(cyclopentanecarbonyl)piperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one” is a derivative of 4-(4-aroylpiperazine-1-carbonyl)benzenesulfonamide . It has been studied for its potential as a carbonic anhydrase inhibitor .
Synthesis Analysis
The synthesis of this compound and its derivatives involves a series of reactions starting from 4-(4-(2-chlorobenzoyl)piperazine-1-carbonyl)benzenesulfonamide . The synthesis process was investigated using docking simulations .Molecular Structure Analysis
The molecular structure of this compound was determined using X-ray crystallography . The crystal structure of the compound in complex with human carbonic anhydrase VII (hCA VII) has been deposited in the Protein Data Bank (PDB code: 7NC4) .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include nucleophilic attack on the carbonyl and removal of the leaving group .Scientific Research Applications
Heterocyclic Compound Synthesis
Research demonstrates the synthesis of complex heterocyclic compounds, including pyrazolo[4,3-c]pyridines, through various chemical reactions. These compounds are of interest due to their potential applications in medicinal chemistry and drug design. For instance, the Claisen-Schmidt type reaction has been utilized to synthesize dienones, leading to the creation of 7-Arylidene-3,3a,4,5,6,7-(hexahydro-5-(2-ethoxyethyl)-2-phenyl-3-aryl-2H-pyrazolo[4,3-c]pyridines, highlighting the versatility of heterocyclic compounds in synthetic chemistry (Koshetova et al., 2022).
Pharmacological Characterization
Compounds with a pyrazolo[1,5-a]pyridine substructure have been identified as high-affinity dopamine receptor partial agonists. Their design demonstrates the ability to fine-tune functional properties for potential therapeutic applications, including antipsychotic activity. This illustrates the importance of structural motifs in developing G protein-biased partial agonists (Möller et al., 2017).
Antimicrobial and Antioxidant Activities
Cyanoacetamide derivatives have been synthesized for their potential antimicrobial and antioxidant activities. These compounds, involving heterocyclic chemistry, demonstrate the potential for developing new treatments against various diseases, underscoring the importance of chemical synthesis in discovering bioactive compounds (Bialy & Gouda, 2011).
Mycobacterium tuberculosis Inhibition
Derivatives of 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine have been evaluated as inhibitors of Mycobacterium tuberculosis pantothenate synthetase. Such research indicates the potential for developing novel treatments for tuberculosis, showcasing the application of these compounds in addressing global health challenges (Samala et al., 2013).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
7-[4-(cyclopentanecarbonyl)piperazine-1-carbonyl]-5-(2-methoxyethyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N5O4/c1-35-16-15-28-17-21(23-22(18-28)26(34)31(27-23)20-9-3-2-4-10-20)25(33)30-13-11-29(12-14-30)24(32)19-7-5-6-8-19/h2-4,9-10,17-19H,5-8,11-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAYGCKBUWJRXEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)C5CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.